Cas no 852367-50-1 (2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide)

• Product name: 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide
• CAS No: 852367-50-1
• MF: C₁₅H₁₂N₂O₂S
• MW: 284.332982063293
• MDL: MFCD00245729
• CID: 5225005

2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide

• MDL： MFCD00245729
• Inchi： 1S/C15H12N2O2S/c18-14(15(19)17-8-10-4-3-7-20-10)12-9-16-13-6-2-1-5-11(12)13/h1-7,9,16H,8H2,(H,17,19)
• InChI Key： HKLYSMOJETWKPG-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(C1C2=C(NC=1)C=CC=C2)=O

Additional information on 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide

2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide: A Comprehensive Overview

The compound with CAS No. 852367-50-1, known as 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique combination of an indole moiety, a thiophene ring, and an acetamide group, which collectively contribute to its diverse biological activities. Recent studies have highlighted its potential as a therapeutic agent in various disease models, making it a subject of intense research interest.

The indole group, a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, is a common feature in many bioactive compounds. In the case of 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide, the indole moiety is attached at the 3-position, which is known to influence the molecule's ability to interact with biological targets such as receptors and enzymes. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, adds electronic diversity to the molecule and enhances its stability. The acetamide group, on the other hand, introduces hydrogen bonding capabilities, which are crucial for molecular recognition and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide through various routes. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates the reaction process but also improves yield and purity. This method has been particularly advantageous in scaling up production for preclinical studies.

The biological activity of 2-(1H-indol-3-yl)-2-oxo-N-(thiophen-2-ylmethyl)acetamide has been extensively studied in vitro and in vivo. Research has demonstrated its potent anti-inflammatory properties, which are attributed to its ability to inhibit key inflammatory pathways such as COX-2 (cyclooxygenase-2) and NF-kB (nuclear factor kappa-light-chain-enhancer of activated B cells). These findings have positioned the compound as a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(1H-indol-3-yl)-2 oxo N (thiophen 2 ylmethyl) acetamide has also shown significant antioxidant activity. This is particularly relevant in the context of oxidative stress-related disorders such as neurodegenerative diseases and cardiovascular conditions. The molecule's ability to scavenge free radicals and upregulate antioxidant enzymes has been validated through multiple experimental models.

The pharmacokinetic profile of CAS No. 852367 50 1 has been evaluated in animal studies, revealing favorable absorption and bioavailability characteristics. Its lipophilic nature facilitates permeation across biological membranes, while its metabolic stability ensures sustained therapeutic effects. These properties are critical for developing an effective drug delivery system.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the formulation of N (thiophen 2 ylmethyl) acetamide derivatives for clinical use. Advanced drug delivery systems such as nanoparticles and liposomes are being explored to enhance targeting efficiency and reduce systemic toxicity.

In conclusion, CAS No. 852367 50 1, or N (thiophen 2 ylmethyl) acetamide, represents a cutting-edge advancement in medicinal chemistry with broad therapeutic potential. Its unique structural features, coupled with its diverse biological activities, make it a compelling candidate for future drug development.